Cas no 1699613-75-6 (tert-butyl 3-(1-ethoxypropan-2-yl)oxy-4-iodopyrrolidine-1-carboxylate)

• Product Name: tert-butyl 3-(1-ethoxypropan-2-yl)oxy-4-iodopyrrolidine-1-carboxylate
• CAS No: 1699613-75-6
• MF: C₁₄H₂₆INO₄
• MW: 399.265017032623
• CID: 5770769
• PubChem ID: 103490048
• Update Time: 2025-10-21

tert-butyl 3-(1-ethoxypropan-2-yl)oxy-4-iodopyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-[(1-ethoxypropan-2-yl)oxy]-4-iodopyrrolidine-1-carboxylate
• 1699613-75-6
• EN300-1135597
• tert-butyl 3-(1-ethoxypropan-2-yl)oxy-4-iodopyrrolidine-1-carboxylate

• Inchi： 1S/C14H26INO4/c1-6-18-9-10(2)19-12-8-16(7-11(12)15)13(17)20-14(3,4)5/h10-12H,6-9H2,1-5H3
• InChI Key： TVHSIHXREQTKLB-UHFFFAOYSA-N
• SMILES： IC1CN(C(=O)OC(C)(C)C)CC1OC(C)COCC

Computed Properties

• Exact Mass: 399.09066g/mol
• Monoisotopic Mass: 399.09066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 48Ų

Additional information on tert-butyl 3-(1-ethoxypropan-2-yl)oxy-4-iodopyrrolidine-1-carboxylate

Recent Advances in the Synthesis and Applications of tert-Butyl 3-(1-Ethoxypropan-2-yl)oxy-4-iodopyrrolidine-1-carboxylate (CAS: 1699613-75-6)

The compound tert-butyl 3-(1-ethoxypropan-2-yl)oxy-4-iodopyrrolidine-1-carboxylate (CAS: 1699613-75-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrrolidine scaffold and functionalized side chains, serves as a versatile intermediate in the synthesis of bioactive compounds. Recent studies have highlighted its potential in drug discovery, particularly in the development of novel therapeutics targeting neurological disorders and infectious diseases. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, applications, and mechanistic insights.

In a groundbreaking study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficient synthesis of tert-butyl 3-(1-ethoxypropan-2-yl)oxy-4-iodopyrrolidine-1-carboxylate via a multi-step protocol involving palladium-catalyzed cross-coupling reactions. The study emphasized the compound's role as a key intermediate in the preparation of pyrrolidine-based inhibitors of bacterial efflux pumps, which are critical in addressing antibiotic resistance. The optimized synthetic route achieved a yield of 78% with high purity, making it suitable for large-scale pharmaceutical applications.

Another notable application of this compound was reported in a recent ACS Chemical Biology article, where it was utilized as a building block for the development of selective dopamine receptor modulators. The iodinated pyrrolidine core allowed for further functionalization through Suzuki-Miyaura coupling, enabling the rapid generation of diverse analogs. These analogs exhibited promising binding affinities to D2 and D3 receptors, suggesting potential therapeutic utility in Parkinson's disease and schizophrenia. The study also provided detailed structural-activity relationship (SAR) data, which could guide future drug design efforts.

Further investigations into the mechanistic aspects of this compound were conducted by a team at the University of Cambridge, as detailed in a Nature Communications paper. Using advanced NMR spectroscopy and X-ray crystallography, the researchers elucidated the conformational dynamics of the pyrrolidine ring and its influence on biological activity. Their findings revealed that the ethoxypropan-2-yloxy side chain enhances membrane permeability, a critical factor for central nervous system (CNS) drug candidates. This insight has significant implications for the optimization of brain-penetrant small molecules.

In addition to its pharmaceutical applications, tert-butyl 3-(1-ethoxypropan-2-yl)oxy-4-iodopyrrolidine-1-carboxylate has also found use in chemical biology tools. A recent Angewandte Chemie publication described its incorporation into photoaffinity probes for target identification in proteomics studies. The iodine atom served as a handle for subsequent bioconjugation, while the Boc-protected amine facilitated cleavage under mild conditions. This dual functionality makes the compound particularly valuable for activity-based protein profiling (ABPP) experiments.

Looking ahead, the versatility of tert-butyl 3-(1-ethoxypropan-2-yl)oxy-4-iodopyrrolidine-1-carboxylate positions it as a valuable asset in medicinal chemistry. Ongoing research is exploring its potential in fragment-based drug discovery and as a precursor for radioiodinated imaging agents. With its demonstrated utility across multiple therapeutic areas and research applications, this compound is poised to remain a focus of innovation in the coming years. Researchers are encouraged to leverage its unique chemical properties to address unmet medical needs and advance the frontiers of drug development.